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Compound of Interest

Compound Name: 3,3'-Dichlorobenzoin

Cat. No.: B1640249 Get Quote

It is not possible to provide an in-depth technical guide on 3,3'-Dichlorobenzoin as a CAS

number for this specific chemical compound could not be identified in publicly available

chemical databases and scientific literature.

A thorough search was conducted to locate the Chemical Abstracts Service (CAS) registry

number for "3,3'-Dichlorobenzoin". This included searches for the compound by its common

name and its systematic IUPAC name, "2-hydroxy-1,2-bis(3-chlorophenyl)ethanone". Despite

these efforts, no specific CAS number or significant body of research was found for this

particular molecule.

The search results were predominantly for a different compound, 3,3'-Dichlorobenzidine, which

has the CAS number 91-94-1.[1][2] It is crucial to distinguish between these two substances as

they have different chemical structures, properties, and applications. "Benzoin" refers to a 2-

hydroxy-1,2-diphenylethanone backbone, whereas "benzidine" is a derivative of biphenyl-4,4'-

diamine.

Without a confirmed CAS number and the associated published research, it is not feasible to

provide the requested in-depth technical guide that would include:

Quantitative Data: Summarized in structured tables.

Detailed Experimental Protocols: For key experiments.

Signaling Pathway and Workflow Diagrams: Using Graphviz (DOT language).
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The creation of such a technical document requires a foundation of peer-reviewed scientific

literature that details the synthesis, characterization, and biological or chemical activity of the

compound in question. For "3,3'-Dichlorobenzoin," this foundational information appears to be

unavailable.

Researchers, scientists, and drug development professionals are advised to verify the correct

name and CAS number of their compound of interest before proceeding with in-depth literature

reviews or experimental work. If "3,3'-Dichlorobenzoin" is a novel or custom-synthesized

compound, it would not yet have a registered CAS number or a body of public research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1640249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

